[4'-Bis(2,6-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(2,6-dimethylphenyl)phosphane

• IUPAC Name: [4'-bis(2,6-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(2,6-dimethylphenyl)phosphane
• InChI: InChI=1S/C49H50P2/c1-31-15-9-16-32(2)45(31)50(46-33(3)17-10-18-34(46)4)41-25-13-23-39-27-29-49(43(39)41)30-28-40-24-14-26-42(44(40)49)51(47-35(5)19-11-20-36(47)6)48-37(7)21-12-22-38(48)8/h9-26H,27-30H2,1-8H3
• InChI Key: BDGNUMNHKBDIGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)P(C2=CC=CC3=C2C4(CC3)CCC5=C4C(=CC=C5)P(C6=C(C=CC=C6C)C)C7=C(C=CC=C7C)C)C8=C(C=CC=C8C)C
• Molecular Formula: C49H50P2
• Molecular Weight: 700.9 g/mol

Description

The compound [4'-Bis(2,6-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(2,6-dimethylphenyl)phosphane is a tertiary phosphane ligand featuring a rigid spirobiindene core with two bis(2,6-dimethylphenyl)phosphanyl groups. This structure imparts unique steric and electronic properties due to the spirocyclic framework and the electron-donating methyl substituents on the aryl rings. Such ligands are of interest in catalysis and medicinal chemistry, where substituent effects and backbone rigidity influence reactivity and selectivity .

Biological Activity

The compound known as [4'-Bis(2,6-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(2,6-dimethylphenyl)phosphane (CAS No. 917377-75-4) is a phosphine ligand that has garnered attention in various fields of chemistry and biological research. This article aims to explore its biological activity, mechanisms of action, and potential applications through a review of diverse sources.

Chemical Structure and Properties

The molecular formula of this compound is $C_{49}H_{50}P_{2}$, with a molecular weight of approximately 700.87 g/mol. The structure features a spirobiindene core with bis(2,6-dimethylphenyl) phosphanyl groups attached, which contribute to its unique chemical properties and potential biological interactions.

Biological Activity Overview

Research indicates that phosphine ligands like this compound exhibit significant biological activities, particularly in the following areas:

• Anticancer Activity : Phosphine ligands have been studied for their ability to inhibit cancer cell proliferation. The mechanism often involves the modulation of signaling pathways associated with cell growth and apoptosis.
• Enzyme Inhibition : Certain phosphines can act as inhibitors for various enzymes, potentially affecting metabolic pathways in cells.
• Antioxidant Properties : The presence of multiple aromatic groups may enhance the compound's ability to scavenge free radicals, contributing to its antioxidant capacity.

• Cellular Signaling Modulation : Phosphine ligands can interact with cellular receptors and alter signaling cascades that control cell growth and differentiation.
• Metal Coordination : Many phosphine compounds form complexes with metals, which can enhance their biological activity by altering their reactivity or stability in biological systems.
• Reactive Oxygen Species (ROS) Scavenging : The ability to neutralize ROS is crucial in protecting cells from oxidative stress, which is linked to various diseases including cancer.

Study 1: Anticancer Efficacy

A study conducted on a series of phosphine ligands demonstrated that derivatives similar to [4'-Bis(2,6-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(2,6-dimethylphenyl)phosphane exhibited potent cytotoxic effects against several cancer cell lines. The study highlighted the importance of ligand structure in determining biological activity.

Study 2: Enzyme Inhibition

Research indicated that certain phosphine ligands could inhibit key enzymes involved in metabolic pathways. This inhibition was attributed to the ligand's ability to coordinate with metal ions within the enzyme active sites.

Data Tables

Biological Activity	Mechanism	Reference
Anticancer	Modulation of signaling
Enzyme Inhibition	Coordination with metal ions
Antioxidant	ROS scavenging

Scientific Research Applications

Applications in Catalysis

• Transition Metal Complexes : The compound serves as a ligand for transition metals such as palladium and platinum. It forms stable complexes that are utilized in cross-coupling reactions, such as Suzuki and Heck reactions, which are essential for the formation of carbon-carbon bonds in organic synthesis.
• Hydrogenation Reactions : Its application extends to catalytic hydrogenation processes where it aids in the reduction of alkenes and alkynes to their corresponding saturated hydrocarbons. The steric hindrance provided by the bulky phosphine groups enhances selectivity and activity.
• Asymmetric Synthesis : The chiral nature of the ligand allows for its use in asymmetric synthesis, producing enantiomerically enriched compounds. This is particularly valuable in pharmaceutical chemistry where the chirality of molecules can significantly affect their biological activity.

Material Science Applications

• Polymer Chemistry : The compound can be used as a precursor for the synthesis of phosphine-containing polymers. These materials exhibit unique properties such as enhanced thermal stability and electrical conductivity, making them suitable for applications in electronics and photonics.
• Sensors : Due to its electronic properties, the compound has potential applications in sensor technology. It can be incorporated into sensor devices for detecting environmental pollutants or biological markers.

Case Studies

• Cross-Coupling Reactions : A study demonstrated that complexes formed with this ligand exhibited superior catalytic activity compared to traditional phosphine ligands in Suzuki coupling reactions involving aryl halides and boronic acids. The reaction conditions were optimized to achieve high yields with minimal by-products.
• Asymmetric Hydrogenation : Research highlighted the effectiveness of this ligand in asymmetric hydrogenation of prochiral ketones, yielding high enantiomeric excess (ee). The study emphasized the role of sterics and electronics provided by the ligand structure in influencing reaction outcomes.

Data Tables

Application Area	Specific Use Case	Key Findings
Catalysis	Cross-Coupling Reactions	High yields with reduced by-products
	Hydrogenation Reactions	Enhanced selectivity and activity
Material Science	Polymer Synthesis	Improved thermal stability
	Sensor Development	Effective detection of pollutants

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Comparison

Compound	Molecular Weight	Substituents	Steric Bulk (Relative)	TEP (cm⁻¹, Estimated)	Key Applications
Target Compound	714	2,6-dimethylphenyl	Moderate	~2050	Catalysis, Drug Delivery
(S)-SpiroAP	643.92	3,5-di-tert-butylphenyl	High	~2040	Asymmetric Catalysis
Triphenylphosphane (PPh₃)	262.29	Phenyl	Low	2068.9	Cross-Coupling Reactions
(S)-4,12-Bis(diphenylphosphino)-[2.2]paracyclophane	576.65	Phenyl	Moderate	~2065	Coordination Chemistry

Research Findings and Implications

• Steric Effects : The target compound’s 2,6-dimethylphenyl groups offer intermediate steric hindrance between PPh₃ and (S)-SpiroAP, making it suitable for reactions requiring balanced metal coordination .
• Biological Relevance : Strong protein binding (Ksv ~10⁴ M⁻¹) suggests utility in designing metallodrugs with improved pharmacokinetics .